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Compound of Interest

Compound Name:
3-(2-Methoxyethyl)oxolan-3-amine

hydrochloride

CAS No.: 1803608-64-1

Cat. No.: B1433435

Get Quote

Executive Summary
This guide serves as a technical companion and provisional safety assessment for 3-(2-
Methoxyethyl)oxolan-3-amine Hydrochloride.[1] As a specialized building block often utilized

in fragment-based drug discovery (FBDD) to introduce sp3-rich complexity, this compound

lacks a widely harmonized public GHS profile.[1]

This document synthesizes safety data based on Structure-Activity Relationship (SAR) read-

across from close structural analogs (e.g., 3-methyloxolan-3-amine, tetrahydrofuran-3-amine)

and fundamental functional group reactivity.[1] It is designed to bridge the gap between a

standard MSDS and a practical laboratory handbook.

Part 1: Chemical Identity & Structural Context[1]
Substance Identification
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Parameter Detail

IUPAC Name
3-(2-Methoxyethyl)tetrahydrofuran-3-amine

hydrochloride

Common Name 3-(2-Methoxyethyl)oxolan-3-amine HCl

Molecular Formula C₇H₁₅NO₂[1][2] · HCl

Molecular Weight ~145.20 (Free Base) / ~181.66 (Salt)

Core Scaffold Tetrahydrofuran (Oxolane)

Key Functionality
Primary Amine (Quaternary C3 position), Ether

side chain

Physical State White to off-white hygroscopic solid

Structural Significance in Drug Design
The 3,3-disubstituted oxolane ring creates a "gem-disubstituted" constraint.[1] Unlike simple

tetrahydrofuran-3-amines, the quaternary center at position 3 prevents racemization at the

amine attachment point and locks the ether side chain into a specific vector.[1]

Medicinal Utility: Used to lower logD (via the ether oxygen) while maintaining metabolic

stability compared to acyclic ethers.

Handling Implication: The quaternary center increases steric bulk, potentially slowing down

nucleophilic attacks during derivatization, requiring higher reaction temperatures (and thus

stricter safety controls).[1]

Part 2: Predictive Hazard Profiling (GHS & SAR
Analysis)
Note: In the absence of specific toxicological data for this exact CAS, the following

classification is derived from "Read-Across" methodology using 3-methyloxolan-3-amine HCl

and general amino-ether salts.

GHS Classification (Predicted)
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Signal Word:WARNING

Hazard Class Category
Hazard Statement
Code

Description

Skin Irritation Cat 2 H315
Causes skin irritation.

[1]

Eye Irritation Cat 2A H319
Causes serious eye

irritation.[3][4][5]

STOT - SE Cat 3 H335
May cause respiratory

irritation.[3][4][5]

Acute Tox (Oral) Cat 4 H302

Harmful if swallowed

(Predicted based on

THF-amine analogs).

The "Hidden" Risks: Expert Analysis
While the GHS codes above are standard for amine salts, this specific molecule presents

unique risks due to its dual-ether structure.[1]

Peroxide Formation (EUH019 Context):

Risk:[1][6][7][8] The oxolane (THF) ring is a known peroxide former. The addition of a

second ether oxygen (methoxyethyl) increases the sites susceptible to radical oxidation if

the free base is isolated.

Mitigation: As a Hydrochloride salt, the risk is negligible. DANGER: If neutralized to the

free base for coupling, the resulting oil must be used immediately or stored under Argon.

Do not distill the free base to dryness.

Hygroscopicity & Hydrolysis:

Risk:[1][6][7][8] The HCl salt is highly hygroscopic due to the polar ether/amine

combination. Absorption of water leads to a sticky gum that is difficult to weigh and may

hydrolyze sensitive reagents (e.g., acid chlorides) in downstream steps.
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Part 3: Technical Handling Protocols
Protocol: Safe "Free-Basing" for Synthesis
Researchers often need the free amine for nucleophilic substitution. This process generates

the highest risk profile for this compound.

Objective: Convert the stable HCl salt to the reactive free amine without triggering

decomposition or peroxide accumulation.

Preparation: Suspend the HCl salt (1.0 eq) in Dichloromethane (DCM) or 2-MeTHF. Avoid

diethyl ether.

Neutralization: Cool to 0°C. Add saturated aqueous Na₂CO₃ (3.0 eq) or 1M NaOH (1.1 eq).

Do not use solid base directly to avoid hotspots.

Extraction: Vigorously stir for 15 minutes. Separate layers.

Drying (Critical): Dry organic layer over Na₂SO₄.

Checkpoint: Test for peroxides using starch-iodide paper if the solvent used was old.

Concentration: Rotary evaporate at <30°C.

Safety Stop:NEVER concentrate to absolute dryness if heating is involved. Stop when a

viscous oil remains.

Usage: Dissolve immediately in the reaction solvent (e.g., DMF, DMSO).

Storage & Stability
Condition: Store at 2–8°C.

Atmosphere: Hygroscopic; store under Nitrogen or Argon.

Incompatibility: Strong oxidizing agents (peroxide risk), Acid chlorides (exothermic reaction),

Acid anhydrides.[1]

Part 4: Emergency Response & Toxicology
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First Aid Logic
Inhalation: The HCl salt dust is caustic to mucous membranes. Move to fresh air. If wheezing

occurs (H335), administer oxygen.

Skin Contact: Brush off loose powder before washing. The compound is water-soluble;

rinsing with copious water is effective.

Eye Contact: The acidity of the HCl salt can cause corneal damage. Rinse for 15 minutes,

lifting eyelids.[7][9] Do not use neutralization drops.[1]

Spill Management (Solid State)
Isolate: Evacuate non-essential personnel.

PPE: Wear nitrile gloves, lab coat, and a P95/N95 particulate respirator.

Neutralize: Cover the spill with a mixture of sodium bicarbonate (soda ash) or calcium

carbonate to neutralize the acidity.

Clean: Sweep up the white powder (avoid raising dust) and place in a hazardous waste

container labeled "Corrosive Solid, Acidic, Organic, N.O.S."[1]

Part 5: Visualization & Workflows
Diagram 1: Risk Assessment & Handling Decision Tree
This workflow guides the researcher on whether to use the salt directly or generate the free

base, highlighting critical safety stops.[1]
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Start: 3-(2-Methoxyethyl)oxolan-3-amine HCl

Identify Reaction Type

Is the reaction Base-Sensitive?

USE AS HCL SALT

No (e.g., Amide coupling)

GENERATE FREE BASE

Yes (e.g., SnAr, Alkylation)

Add Organic Base (DIPEA/TEA)
In-situ

SAFE PATH:
Minimal Peroxide Risk

Biphasic Extraction
(DCM/NaOH)

Concentrate Solvent

CRITICAL STOP:
Do NOT heat >30°C

Do NOT distill to dryness

Use Immediately
(Do not store oil)

Click to download full resolution via product page

Caption: Decision logic for handling the HCl salt vs. generating the reactive free base,

emphasizing thermal limits.
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Diagram 2: Degradation & Peroxide Pathways
Visualizing the specific chemical risks associated with the ether/THF moieties.

3-(2-Methoxyethyl)
oxolan-3-amine (Free Base)

C-H Radical Formation
(α-position to Oxygen) Light/Time

+ O2 (Air Exposure)

Hydroperoxide Species
(Explosion Hazard)

 Propagation
Polymerization/Gums

 Decomposition
PREVENTION:

Store as HCl Salt
Keep under Argon

 Inhibits

Click to download full resolution via product page

Caption: Mechanism of potential peroxide formation in the free base form, highlighting the

necessity of salt storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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